7,12-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid

Specification

• Description: Gibberellin a68, also known as GA68, belongs to the class of organic compounds known as c19-gibberellin 6-carboxylic acids. These are c19-gibberellins with a carboxyl group at the 6-position. Gibberellin a68 is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, gibberellin A68 is primarily located in the cytoplasm. Outside of the human body, gibberellin A68 can be found in a number of food items such as peach, pear, apple, and sunflower. This makes gibberellin A68 a potential biomarker for the consumption of these food products.
• CAS No.: 71177-41-8
• Molecular Formula: C₁₉H₂₂O₆
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 7,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid
• Standard InChI: InChI=1S/C19H22O6/c1-8-9-3-4-10-18(7-9,14(8)21)12(15(22)23)13-17(2)11(20)5-6-19(10,13)25-16(17)24/h5-6,9-14,20-21H,1,3-4,7H2,2H3,(H,22,23)
• Standard InChI Key: ZKSDYVWXHSIQFM-UHFFFAOYSA-N
• SMILES: CC12C(C=CC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)OC2=O)O
• Canonical SMILES: CC12C(C=CC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)OC2=O)O